Cas no 1092523-22-2 (6-Chloro-2-(ethylamino)pyridine-3-carbonyl Fluoride)

• Product Name: 6-Chloro-2-(ethylamino)pyridine-3-carbonyl Fluoride
• CAS No: 1092523-22-2
• MF: C₈H₈ClFN₂O
• MW: 202.613324165344
• CID: 1064863
• PubChem ID: 86714574
• Update Time: 2025-05-20

6-Chloro-2-(ethylamino)pyridine-3-carbonyl Fluoride Chemical and Physical Properties

Names and Identifiers

• 6-?Chloro-?2-?(ethylamino)?pyridine-?3-?carbonyl Fluoride
• 6-​Chloro-​2-​(ethylamino)​pyridine-​3-​carbonyl Fluoride
• 6-chloro-2-(ethylamino)pyridine-3-carbonyl fluoride
• 1092523-22-2
• DB-242729
• SCHEMBL1801333
• 2-(Ethylamino)-6-chloronicotinic acid fluoride
• AWDGTGJSUKXFHC-UHFFFAOYSA-N
• 6-Chloro-2-ethylamino-nicotinoyl fluoride
• 6-Chloro-2-(ethylamino)pyridine-3-carbonyl Fluoride

• Inchi： 1S/C8H8ClFN2O/c1-2-11-8-5(7(10)13)3-4-6(9)12-8/h3-4H,2H2,1H3,(H,11,12)
• InChI Key： AWDGTGJSUKXFHC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)F)C(=N1)NCC

Computed Properties

• Exact Mass: 202.0309187g/mol
• Monoisotopic Mass: 202.0309187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 6-Chloro-2-(ethylamino)pyridine-3-carbonyl Fluoride

Comprehensive Overview of 6-Chloro-2-(ethylamino)pyridine-3-carbonyl Fluoride (CAS No. 1092523-22-2)

6-Chloro-2-(ethylamino)pyridine-3-carbonyl Fluoride (CAS No. 1092523-22-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and chemical synthesis. This compound, characterized by its unique pyridine backbone and carbonyl fluoride functional group, serves as a versatile intermediate in the development of novel therapeutic agents and advanced materials. Its molecular structure, which includes a chloro substituent and an ethylamino group, contributes to its reactivity and applicability in diverse chemical reactions.

In recent years, the demand for 6-Chloro-2-(ethylamino)pyridine-3-carbonyl Fluoride has surged due to its role in the synthesis of bioactive molecules and small-molecule inhibitors. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, where it acts as a key building block for targeting specific enzymatic pathways. The compound's fluoride moiety further enhances its utility in cross-coupling reactions and nucleophilic substitutions, making it a valuable asset in modern synthetic methodologies.

The growing interest in 6-Chloro-2-(ethylamino)pyridine-3-carbonyl Fluoride is also reflected in its frequent appearance in scientific literature and patent filings. Its compatibility with high-throughput screening and combinatorial chemistry techniques has positioned it as a critical component in the quest for new therapeutic candidates. Additionally, its stability under various reaction conditions makes it a preferred choice for scale-up processes in industrial settings.

One of the most compelling aspects of 6-Chloro-2-(ethylamino)pyridine-3-carbonyl Fluoride is its potential to address unmet medical needs. For instance, its derivatives have shown promise in the development of anti-inflammatory agents and central nervous system (CNS) modulators. This aligns with current trends in precision medicine and personalized therapeutics, where tailored chemical entities are designed to interact with specific biological targets. The compound's structural versatility allows for modifications that can fine-tune its pharmacological properties.

From a technical standpoint, the synthesis of 6-Chloro-2-(ethylamino)pyridine-3-carbonyl Fluoride involves a series of carefully controlled steps to ensure high purity and yield. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound and confirm its identity. These rigorous quality control measures are essential for maintaining consistency in research and industrial applications.

The environmental and safety profiles of 6-Chloro-2-(ethylamino)pyridine-3-carbonyl Fluoride are also subjects of ongoing investigation. As the chemical industry moves toward green chemistry principles, efforts are being made to optimize its synthesis to minimize waste and reduce energy consumption. This focus on sustainability resonates with broader societal concerns about eco-friendly manufacturing and responsible chemical use.

In conclusion, 6-Chloro-2-(ethylamino)pyridine-3-carbonyl Fluoride (CAS No. 1092523-22-2) represents a cutting-edge compound with wide-ranging applications in pharmaceutical research, material science, and beyond. Its unique chemical properties and adaptability make it a focal point for innovation in multiple disciplines. As scientific advancements continue to unfold, this compound is poised to play an increasingly pivotal role in shaping the future of chemical synthesis and drug development.